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An In-depth Examination of a First-Generation Chemical Warfare Agent

This guide provides a comprehensive technical and historical overview of phenylcarbylamine
chloride, a potent lachrymatory and respiratory irritant employed as a chemical warfare agent.

Intended for researchers, scientists, and professionals in drug development, this document

delves into the compound's chemical properties, synthesis, toxicological effects, and its

historical context within the arsenal of World War I.

Introduction: A Relic of Early Chemical Warfare
Phenylcarbylamine chloride, also known by its German military designation "K-Stoff,"

emerged during the nascent stages of chemical warfare in World War I.[1][2] It is a pale-yellow,

oily liquid with a characteristic pungent, onion-like odor.[3][4] Classified as a lung irritant and a

lachrymatory agent, its primary tactical purpose was to incapacitate enemy soldiers by causing

severe irritation to the eyes and respiratory tract.[1][4] While overshadowed in historical

accounts by more notorious agents like mustard gas and phosgene, phenylcarbylamine
chloride represents a significant step in the development of chemical weapons during the early

20th century.[5][6][7]
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Chemical and Physical Characteristics
Phenylcarbylamine chloride, with the chemical formula C₇H₅Cl₂N, belongs to the isocyanide

dichloride class of compounds.[1] Its molecular structure features a phenyl group attached to a

nitrogen atom, which is double-bonded to a carbon atom bearing two chlorine atoms.

Property Value Source(s)

Molecular Formula C₇H₅Cl₂N [1]

Molar Mass 174.02 g/mol [1]

Appearance Pale-yellow, oily liquid [3][4]

Odor Pungent, onion-like [3][4]

Boiling Point
210 °C (410 °F; 483 K) at 760

mmHg
[1]

Melting Point -19.5 °C (-3.1 °F; 253.6 K) [1]

Solubility
Insoluble in water; soluble in

alcohol
[3]

Synthesis and Reactivity
The primary method for the synthesis of phenylcarbylamine chloride is through the

chlorination of phenyl isothiocyanate.[1] This reaction is a direct and relatively straightforward

process for producing the agent.

Experimental Protocol: Synthesis of Phenylcarbylamine
Chloride
The following protocol details the laboratory-scale synthesis of phenylcarbylamine chloride
from phenyl isothiocyanate.

Materials:

Phenyl isothiocyanate
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Chloroform

Chlorine gas

Round-bottom flask with a gas inlet tube

Ice-water bath

Distillation apparatus

Procedure:

Prepare a solution of 15 g of phenyl isothiocyanate in 20 g of chloroform in a round-bottom

flask equipped with a gas inlet tube.[8]

Cool the reaction mixture using an ice-water bath.[8]

Saturate the cooled solution with chlorine gas by bubbling it through the gas inlet tube for

approximately 2 hours.[8]

Monitor the reaction mixture until its color turns greenish-yellow, indicating the completion of

the chlorination.[8]

Stop the flow of chlorine gas.

Distill off the chloroform and the sulfur dichloride byproduct.[8]

Fractionally distill the residue, collecting the fraction between 200°C and 215°C.[8]

For additional purification, perform a further distillation under reduced pressure. The

expected yield of phenylcarbylamine chloride is 80-90%.[8]

Caption: Synthesis of Phenylcarbylamine Chloride.

Toxicology and Mechanism of Action
Phenylcarbylamine chloride is highly toxic and exerts its effects through inhalation and skin

absorption.[3] Its primary toxicological impact is as a potent irritant to the mucous membranes
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of the eyes and respiratory tract.[4]

Physiological Effects
Exposure to phenylcarbylamine chloride leads to a rapid onset of symptoms, including:

Lachrymation: Severe tearing and eye irritation.

Respiratory Distress: Coughing, wheezing, and shortness of breath.[4]

Pulmonary Edema: In high concentrations, it can cause the accumulation of fluid in the

lungs, which can be fatal.

The biochemical mechanism of action is believed to involve the reaction of the isocyanide

dichloride group with nucleophilic biomolecules, such as proteins and enzymes. This interaction

can disrupt cellular function and lead to the inflammatory responses observed in the eyes and

lungs. While specific molecular targets have not been extensively elucidated in publicly

available literature, the reactivity of the N=CCl₂ group suggests that it can readily acylate

amino, sulfhydryl, and hydroxyl groups on proteins, leading to their inactivation and cellular

damage.

Caption: Postulated Mechanism of Phenylcarbylamine Chloride Toxicity.

Historical Context in World War I
The use of chemical weapons in World War I escalated from simple irritants to lethal agents.[6]

[9] Phenylcarbylamine chloride, designated "K-Stoff" by the German military, was part of this

early development of chemical warfare.[1] The term "Stoff," German for "substance," was a

common prefix for chemical agents, with letters denoting different compounds.[10] It is

important to note that the designation "K-Stoff" has also been associated with other chemical

agents, such as methyl chloroformate, leading to some historical ambiguity that requires careful

contextual analysis of military records.[11][12]

Germany was a pioneer in the large-scale deployment of chemical weapons, beginning with

the use of tear gases in 1914 and escalating to the first major chlorine gas attack at the Second

Battle of Ypres in 1915.[5][9][13] Phenylcarbylamine chloride, as a lachrymator, would have

been employed to harass and demoralize troops, forcing them to don cumbersome gas masks
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and reducing their combat effectiveness.[6] While not as lethal as phosgene or as persistent

and insidious as mustard gas, its role was to create a tactical advantage by causing immediate

and debilitating irritation.[5][6]

Decontamination and Safety Protocols
Due to its high toxicity, strict safety protocols are necessary when handling

phenylcarbylamine chloride.

Decontamination Procedures
In the event of a spill, the area should be evacuated. The liquid should be absorbed using an

inert material such as vermiculite, dry sand, or earth, and then placed in sealed containers for

disposal as hazardous waste. The affected area should be thoroughly ventilated and washed.

Personal Protective Equipment (PPE):

Full-face respirator with appropriate cartridges for organic vapors and acid gases.

Chemical-resistant gloves and clothing.

Eye protection (goggles and face shield).

Analytical Methods for Detection
The detection and identification of phenylcarbylamine chloride in environmental or biological

samples would likely employ modern analytical chemistry techniques. While specific validated

methods for this compound are not readily available in the literature, a standard approach

would involve gas chromatography-mass spectrometry (GC-MS).

Proposed GC-MS Protocol
Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate

organic solvent.

GC Conditions:

Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).
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Injector: Splitless injection for trace analysis.

Oven Program: A temperature ramp from a low initial temperature (e.g., 50°C) to a high final

temperature (e.g., 250°C) to ensure the elution of the compound.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Detection: Scanning for a mass range that includes the molecular ion (m/z 173, 175) and

expected fragment ions.

Expected Mass Spectrum: The mass spectrum of phenylcarbylamine chloride would be

expected to show a molecular ion peak and characteristic fragmentation patterns resulting from

the loss of chlorine atoms and cleavage of the phenyl group. Based on the spectra of similar

compounds like phenyl isocyanate and chloro-substituted phenyl isocyanides, key fragments

would likely include ions corresponding to the phenyl group (m/z 77) and the phenyl isocyanide

cation (m/z 103).[14][15]
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Caption: General Workflow for GC-MS Analysis.
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Conclusion
Phenylcarbylamine chloride, though a lesser-known chemical warfare agent of World War I,

provides valuable insights into the early technological and tactical evolution of chemical

warfare. Its properties as a potent lachrymator and respiratory irritant made it an effective

incapacitating agent. Understanding its synthesis, toxicology, and historical context is crucial for

researchers in the fields of chemistry, toxicology, and history, as well as for professionals

involved in chemical defense and drug development who may study the effects of similar

reactive compounds on biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.kumc.edu/school-of-medicine/academics/departments/history-and-philosophy-of-medicine/archives/wwi/essays/medicine/gas-in-the-great-war.html
https://en.wikipedia.org/wiki/History_of_chemical_warfare
https://prepchem.com/synthesis-of-phenylcarbonimidoyl-dichloride/
https://en.wikipedia.org/wiki/Chemical_weapons_in_World_War_I
https://en.wikipedia.org/wiki/List_of_stoffs
https://www.chemeurope.com/en/encyclopedia/List_of_stoffs.html
https://www.greatwarforum.org/topic/38400-k-shells/
https://www.theworldwar.org/learn/about-wwi/spotlight-first-usage-poison-gas
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-isocyanide_-p-chloro
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-isocyanide_-p-chloro
https://www.benchchem.com/product/b1201521/docs#phenylcarbylamine-chloride-a-technical-and-historical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1201521/docs#phenylcarbylamine-chloride-a-technical-and-historical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1201521/docs#phenylcarbylamine-chloride-a-technical-and-historical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1201521/docs#phenylcarbylamine-chloride-a-technical-and-historical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1201521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

